Cas no 2229216-66-2 (tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate
• CAS No: 2229216-66-2
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5754640
• PubChem ID: 165622735
• Update Time: 2025-05-22

tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1895095
• tert-butyl 4-[(1-hydroxycyclopropyl)methyl]-1H-imidazole-1-carboxylate
• 2229216-66-2
• tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate

• Inchi： 1S/C12H18N2O3/c1-11(2,3)17-10(15)14-7-9(13-8-14)6-12(16)4-5-12/h7-8,16H,4-6H2,1-3H3
• InChI Key： HGPCLPREMQMEIY-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN(C(=O)OC(C)(C)C)C=N2)CC1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2)

tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a protected imidazole derivative, plays a crucial role in the synthesis of bioactive molecules. Its unique structure, featuring a cyclopropyl and tert-butyl group, makes it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and catalysis.

The chemical properties of tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2) are of particular interest. The presence of the hydroxycyclopropyl moiety enhances its reactivity, enabling it to participate in various cross-coupling reactions and ring-opening transformations. These characteristics make it a versatile building block for constructing complex molecular architectures. Additionally, the tert-butyl carbamate group provides stability, which is essential for handling and storage under laboratory conditions.

In recent years, the demand for tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2) has surged, driven by its applications in small-molecule drug development. The compound is often utilized in the synthesis of kinase inhibitors and GPCR modulators, which are critical in treating diseases such as cancer and neurological disorders. Its role in fragment-based drug design has also been highlighted, as it offers a compact yet functional scaffold for optimizing drug candidates.

From a market perspective, tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2) is a sought-after intermediate in the pharmaceutical industry. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the growing demand. The compound's compatibility with green chemistry principles has further boosted its appeal, as researchers seek sustainable alternatives for chemical synthesis.

One of the most frequently asked questions about tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2) revolves around its synthetic accessibility. Researchers often inquire about optimized protocols for its preparation, including one-pot reactions and catalytic methods. Another common query pertains to its stability under various conditions, which is crucial for ensuring reproducibility in laboratory settings. Addressing these questions not only enhances understanding but also fosters innovation in its applications.

The future of tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2) looks promising, with ongoing research exploring its potential in bioconjugation and proteolysis-targeting chimeras (PROTACs). These emerging fields leverage the compound's structural features to develop next-generation therapeutics. As the scientific community continues to uncover new uses, the relevance of this compound is expected to grow exponentially.

In conclusion, tert-butyl 4-(1-hydroxycyclopropyl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229216-66-2) stands out as a pivotal compound in modern chemistry and drug discovery. Its unique properties, coupled with its broad applicability, make it a cornerstone in the development of innovative therapeutic agents. For researchers and industry professionals, understanding its synthesis, stability, and applications is essential for harnessing its full potential.